Cas no 2034318-26-6 (3-chloro-4-methoxy-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide)

• Product Name: 3-chloro-4-methoxy-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide
• CAS No: 2034318-26-6
• MF: C₁₅H₁₆ClN₅O₃S
• MW: 381.837240219116
• CID: 5908085
• PubChem ID: 91813925
• Update Time: 2025-06-11

3-chloro-4-methoxy-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methoxy-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide
• AKOS025315714
• 2034318-26-6
• 3-chloro-4-methoxy-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzene-1-sulfonamide
• F6445-3842
• N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-chloro-4-methoxybenzenesulfonamide

• Inchi： 1S/C15H16ClN5O3S/c1-24-14-5-4-12(7-13(14)16)25(22,23)20-6-2-3-11-8-17-15-18-10-19-21(15)9-11/h4-5,7-10,20H,2-3,6H2,1H3
• InChI Key： XDMYKQKUIHKGCL-UHFFFAOYSA-N
• SMILES： C1(S(NCCCC2=CN3N=CN=C3N=C2)(=O)=O)=CC=C(OC)C(Cl)=C1

Computed Properties

• Exact Mass: 381.0662383g/mol
• Monoisotopic Mass: 381.0662383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 107Ų

Additional information on 3-chloro-4-methoxy-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide

Introduction to 3-Chloro-4-Methoxy-N-[3-([1,2,4]Triazolo[1,5-a]Pyrimidin-6-yl)Propyl]Benzenesulfonamide (CAS No. 2034318-26-6)

3-Chloro-4-methoxy-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide (CAS No. 2034318-26-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a triazolopyrimidine moiety and a chloromethoxyphenyl group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The chemical structure of 3-chloro-4-methoxy-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide (CAS No. 2034318-26-6) can be represented as follows: C₁₇H₁₇ClN₅O₃S. The presence of the triazolopyrimidine ring system is particularly noteworthy, as it has been associated with a wide range of biological activities, including antiviral, antibacterial, and anticancer properties. The chloromethoxyphenyl group further enhances the compound's lipophilicity and stability, making it suitable for in vivo studies.

Recent research has focused on the potential of 3-chloro-4-methoxy-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide as an antiviral agent. Studies have shown that this compound exhibits potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the disruption of viral replication processes, particularly by targeting key viral enzymes such as RNA-dependent RNA polymerase (RdRp). This makes it a valuable candidate for the development of new antiviral therapies.

In addition to its antiviral properties, 3-chloro-4-methoxy-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and survival. Specifically, the compound has been shown to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells.

The pharmacokinetic properties of 3-chloro-4-methoxy-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide have also been extensively studied. In vitro and in vivo experiments have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life in plasma, which suggests that it could be administered orally with minimal dosing frequency. These properties make it an attractive candidate for further clinical development.

Toxicity studies have shown that 3-chloro-4-methoxy-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide is generally well-tolerated at therapeutic doses. Animal models have not reported significant adverse effects at doses up to 500 mg/kg. However, as with any new drug candidate, comprehensive safety evaluations are necessary before advancing to human clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-chloro-4-methoxy-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide in various indications. Early-phase trials have shown promising results in terms of both safety and efficacy. Phase II trials are expected to provide more detailed insights into the compound's therapeutic potential across different patient populations.

In conclusion, 3-chloro-4-methoxy-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide (CAS No. 2034318-26-6) represents a promising new compound with potential applications in antiviral and anticancer therapy. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing therapeutic options for various diseases.